Cas no 21427-85-0 (Ethyl 6-oxo-1,6-dihydropyridazine-4-carboxylate)

Ethyl 6-oxo-1,6-dihydropyridazine-4-carboxylate structure
21427-85-0 structure
Product Name:Ethyl 6-oxo-1,6-dihydropyridazine-4-carboxylate
CAS No:21427-85-0
MF:C7H8N2O3
MW:168.15002155304
CID:249740
PubChem ID:12376258
Update Time:2025-09-21

Ethyl 6-oxo-1,6-dihydropyridazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 6-oxo-1,6-dihydropyridazine-4-carboxylate
    • 1,6-dihydro-6-oxo-4-Pyridazinecarboxylic acid ethyl ester
    • 4-Pyridazinecarboxylicacid, 1,6-dihydro-6-oxo-, ethyl ester
    • ethyl 6-oxo-1H-pyridazine-4-carboxylate
    • 4-Carbethoxy-6-pyridazon
    • 6-Oxo-1,6-dihydro-pyridazin-4-carbonsaeure-aethylester
    • 6-oxo-1,6-dihydro-pyridazine-4-carboxylic acid ethyl ester
    • 6-oxo-1,6-dihydropyridazine-4-carboxylic acid ethyl ester
    • 4-Pyridazinecarboxylic acid, 1,6-dihydro-6-oxo-, ethyl ester
    • Ethyl 6-hydroxypyridazine-4-carboxylate
    • FT-0754307
    • CS-0336444
    • DTXSID40495118
    • SCHEMBL2890808
    • HKAWEPOKCFXXHI-UHFFFAOYSA-N
    • 21427-85-0
    • TQP1100
    • DB-369361
    • DB-066504
    • Inchi: 1S/C7H8N2O3/c1-2-12-7(11)5-3-6(10)9-8-4-5/h3-4H,2H2,1H3,(H,9,10)
    • InChI Key: HKAWEPOKCFXXHI-UHFFFAOYSA-N
    • SMILES: O(C(C1C=NNC(C=1)=O)=O)CC

Computed Properties

  • Exact Mass: 168.05300
  • Monoisotopic Mass: 168.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 67.8Ų

Experimental Properties

  • PSA: 72.05000
  • LogP: -0.05340

Ethyl 6-oxo-1,6-dihydropyridazine-4-carboxylate Pricemore >>

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